Cas no 1805590-05-9 (3,5-Bis(trifluoromethyl)-4-methylbenzyl alcohol)

• Product Name: 3,5-Bis(trifluoromethyl)-4-methylbenzyl alcohol
• CAS No: 1805590-05-9
• MF: C₁₀H₈F₆O
• MW: 258.16034412384
• CID: 4963543
• Update Time: 2025-06-07

3,5-Bis(trifluoromethyl)-4-methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-methylbenzyl alcohol

• Inchi： 1S/C10H8F6O/c1-5-7(9(11,12)13)2-6(4-17)3-8(5)10(14,15)16/h2-3,17H,4H2,1H3
• InChI Key： OLNLUBHYXXDSTG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CO)C=C(C(F)(F)F)C=1C)(F)F

Computed Properties

• Exact Mass: 258.04793385 g/mol
• Monoisotopic Mass: 258.04793385 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2
• Molecular Weight: 258.16

Additional information on 3,5-Bis(trifluoromethyl)-4-methylbenzyl alcohol

Comprehensive Overview of 3,5-Bis(trifluoromethyl)-4-methylbenzyl alcohol (CAS No. 1805590-05-9)

3,5-Bis(trifluoromethyl)-4-methylbenzyl alcohol (CAS No. 1805590-05-9) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

The compound's molecular structure, featuring a benzyl alcohol core substituted with trifluoromethyl and methyl groups, contributes to its versatility in organic synthesis. Its CAS No. 1805590-05-9 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Recent trends indicate a surge in queries related to "fluorinated building blocks for drug design" and "highly stable aromatic alcohols," aligning with the growing demand for advanced synthetic intermediates.

In the context of sustainability, 3,5-Bis(trifluoromethyl)-4-methylbenzyl alcohol is often discussed alongside green chemistry principles. Its efficient synthesis routes and potential for recyclability resonate with the industry's shift toward environmentally friendly practices. Keywords like "sustainable fluorinated compounds" and "eco-friendly benzyl alcohol derivatives" are gaining traction, highlighting the compound's alignment with contemporary research priorities.

From a technical perspective, the compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry. Its trifluoromethyl groups are known to improve binding affinity in target molecules, a feature highly sought after in medicinal chemistry. Searches for "CF3-substituted benzyl alcohols" and "fluorinated pharmacophores" often lead to discussions about this compound, underscoring its importance in rational drug design.

Another area of interest is the compound's role in material science. Its aromatic framework and fluorine content make it a candidate for developing specialty polymers and coatings with enhanced durability. Queries such as "fluorinated aromatic alcohols for materials" and "high-performance polymer precursors" frequently include references to CAS No. 1805590-05-9, demonstrating its cross-disciplinary utility.

In summary, 3,5-Bis(trifluoromethyl)-4-methylbenzyl alcohol (CAS No. 1805590-05-9) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features, combined with the rising demand for fluorinated intermediates, position it as a critical component in modern synthetic chemistry. As research continues to evolve, this compound is likely to remain at the forefront of innovation in multiple scientific domains.